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Compound of Interest

Compound Name: Vinyltriacetoxysilane

Cat. No.: B1195284 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of two common vinyl-

functional silane crosslinkers: Vinyltriacetoxysilane (VTAS) and Vinyltrimethoxysilane

(VTMS). The selection of an appropriate crosslinker is critical for achieving desired material

properties in various applications, including the formulation of adhesives, sealants, and the

modification of polymers. This document summarizes key performance differences, supported

by available data, and outlines the experimental protocols for their evaluation.

Chemical Structure and Properties
Vinyltriacetoxysilane and Vinyltrimethoxysilane are both organosilicon compounds that

possess a vinyl functional group, enabling them to graft onto polymer backbones, and

hydrolyzable groups that facilitate moisture-activated crosslinking.[1] The primary distinction

lies in the hydrolyzable groups attached to the silicon atom: acetoxy groups for VTAS and

methoxy groups for VTMS. This structural difference significantly influences their reactivity and

performance characteristics.
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Property
Vinyltriacetoxysilane
(VTAS)

Vinyltrimethoxysilane
(VTMS)

Chemical Formula C₈H₁₂O₆Si C₅H₁₂O₃Si

Molecular Weight 232.26 g/mol 148.23 g/mol

Appearance Colorless to yellowish liquid Colorless transparent liquid[2]

Boiling Point 112°C @ 13 mmHg 123°C

Density (25°C) ~1.167 g/mL ~0.97 g/mL

CAS Number 4130-08-9 2768-02-7

Crosslinking Mechanism
The crosslinking process for both silanes involves a two-step moisture-curing mechanism:

hydrolysis followed by condensation.[3]

Hydrolysis: In the presence of atmospheric moisture, the hydrolyzable groups (acetoxy or

methoxy) react with water to form silanol groups (-Si-OH). A key difference is the byproduct

of this reaction: VTAS releases acetic acid, while VTMS releases methanol. The liberated

acetic acid from VTAS hydrolysis can act as a catalyst, accelerating the subsequent

condensation step.[3]

Condensation: The newly formed, reactive silanol groups condense with each other to form

stable siloxane bonds (Si-O-Si), creating a three-dimensional crosslinked network within the

polymer matrix.

Below are diagrams illustrating the crosslinking mechanisms.
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Crosslinking mechanisms of VTAS and VTMS.

Performance Comparison
The difference in the hydrolyzable groups leads to distinct performance characteristics,

particularly in cure speed and adhesion.
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Performance Metric
Vinyltriacetoxysilane
(VTAS)

Vinyltrimethoxysilane
(VTMS)

Cure Speed Fast Slower

Adhesion Generally Excellent Good

Byproduct
Acetic Acid (Corrosive,

vinegar-like odor)

Methanol (Non-corrosive, slight

odor)

Substrate Compatibility

Not suitable for corrosion-

sensitive metals (e.g., copper,

brass) or alkaline substrates

(e.g., concrete, mortar)

Broader compatibility, including

metals and alkaline substrates

Cure Speed
VTAS exhibits a significantly faster cure rate compared to VTMS. The acetoxy groups of VTAS

are more reactive and hydrolyze more readily upon exposure to moisture.[4][5] The release of

acetic acid during hydrolysis also catalyzes the condensation reaction, further accelerating the

crosslinking process.[3] This rapid curing is advantageous in applications requiring quick

handling strength.

Adhesion
Both silanes act as effective adhesion promoters. However, acetoxy-cure silicone sealants,

which utilize crosslinkers like VTAS, are known for their good adhesion.

Mechanical Properties
The mechanical properties of the crosslinked polymer are influenced by the crosslink density. In

a study on high molecular weight polyethylene (HMWPE) crosslinked with VTMS, the

introduction of crosslinks improved wear resistance but led to a decrease in Young's Modulus,

while tensile strength was not significantly affected.[6][7] While direct comparative data is

limited, it is expected that the choice of crosslinker would influence the final mechanical

properties.
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To quantitatively evaluate the performance of VTAS and VTMS as crosslinkers, a series of

standardized tests should be conducted on a consistent polymer formulation.

Prepare Polymer Formulations
(VTAS vs. VTMS)

Cure Samples
(Controlled Temp. & Humidity)

Cure Speed Analysis
(Tack-Free Time)

Mechanical Property Testing
(ASTM D412)

Adhesion Strength Testing
(ASTM D903) Hydrolytic Stability Testing

Data Analysis & Comparison
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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